Cas no 5350-59-4 (Benzenemethanamine,N-(diphenylmethylene)-a-phenyl-)

• Product Name: Benzenemethanamine,N-(diphenylmethylene)-a-phenyl-
• CAS No: 5350-59-4
• MF: C₂₆H₂₁N
• MW: 347.451646566391
• CID: 384275
• PubChem ID: 219139
• Update Time: 2025-04-19

Benzenemethanamine,N-(diphenylmethylene)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(diphenylmethylene)-a-phenyl-
• 3-hydroxy-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4-one,hydrochloride
• N-(Benzhydrylidene)benzhydrylamine
• Benzenemethanamine, N- (diphenylmethylene)-.alpha.-phenyl-
• N-(Diphenylmethylene)(diphenyl)methanamine
• 5350-59-4
• SMRJHVJMMYECFQ-UHFFFAOYSA-N
• DTXSID00968237
• Benzenemethanamine, N-(diphenylmethylene)-.alpha.-phenyl-
• NSC45
• benzophenone diphenylmethylimine
• N-(Diphenylmethyl)-1,1-diphenylmethanimine
• N-(Diphenylmethylene)(diphenyl)methanamine #
• N-benzhydryl-1,1-diphenylmethanimine
• NSC-45

• Inchi： 1S/C26H21N/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)27-26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,25H
• InChI Key： SMRJHVJMMYECFQ-UHFFFAOYSA-N
• SMILES： N(=C(/C1C=CC=CC=1)\C1C=CC=CC=1)/C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 347.16753
• Monoisotopic Mass: 347.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes